Cas no 645399-30-0 (1,3,5-Triazine, 2,4,6-tris([1,1':3',1''-terphenyl]-5'-yl)-)

• Product Name: 1,3,5-Triazine, 2,4,6-tris([1,1':3',1''-terphenyl]-5'-yl)-
• CAS No: 645399-30-0
• MF: C₅₇H₃₉N₃
• MW: 765.939673662186
• CID: 422999
• PubChem ID: 58943191
• Update Time: 2025-04-19

1,3,5-Triazine, 2,4,6-tris([1,1':3',1''-terphenyl]-5'-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine, 2,4,6-tris([1,1':3',1''-terphenyl]-5'-yl)-
• 2,4,6-tris(3,5-diphenylphenyl)-1,3,5-triazine
• DTXSID70730665
• SCHEMBL76773
• 645399-30-0
• 2,4,6-Tri([1~1~,2~1~:2~3~,3~1~-terphenyl]-2~5~-yl)-1,3,5-triazine

• Inchi： 1S/C57H39N3/c1-7-19-40(20-8-1)46-31-47(41-21-9-2-10-22-41)35-52(34-46)55-58-56(53-36-48(42-23-11-3-12-24-42)32-49(37-53)43-25-13-4-14-26-43)60-57(59-55)54-38-50(44-27-15-5-16-28-44)33-51(39-54)45-29-17-6-18-30-45/h1-39H
• InChI Key： TXTLZKILDFBARK-UHFFFAOYSA-N
• SMILES： N1C(C2C=C(C3C=CC=CC=3)C=C(C3C=CC=CC=3)C=2)=NC(C2C=C(C3C=CC=CC=3)C=C(C3C=CC=CC=3)C=2)=NC=1C1C=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 765.31467
• Monoisotopic Mass: 765.314398257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 60
• Rotatable Bond Count: 9
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.67